Cas no 1707583-16-1 ((5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone)

• Product Name: (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone
• CAS No: 1707583-16-1
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• MDL: MFCD26129088
• CID: 4783910
• Update Time: 2025-09-26

(5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone
• (5-Bromo-2-methoxypyridin-3-yl)(pyrrolidin-1-yl)methanone
• (5-Bromo-2-methoxypyridin-3-yl)-pyrrolidin-1-yl-methanone

• MDL： MFCD26129088
• Inchi： 1S/C11H13BrN2O2/c1-16-10-9(6-8(12)7-13-10)11(15)14-4-2-3-5-14/h6-7H,2-5H2,1H3
• InChI Key： FCTGOSDQGJUVDC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(N1CCCC1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone

Introduction to (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone (CAS No. 1707583-16-1)

(5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone (CAS No. 1707583-16-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological and pharmacological applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular formula of (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone is C₁₂H₁₄BrNO₂, and its molecular weight is 284.15 g/mol. The compound features a pyridine ring substituted with a bromo and methoxy group, as well as a pyrrolidine moiety linked through a carbonyl group. This structural arrangement imparts unique chemical and biological properties to the molecule, making it an intriguing subject for scientific investigation.

In terms of synthesis, (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone can be prepared through several methods. One common approach involves the reaction of 5-bromo-2-methoxypyridine with pyrrolidine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method yields high purity and yield of the desired product, making it suitable for both laboratory-scale synthesis and potential industrial production.

The biological activities of (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone have been extensively studied in recent years. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including signal transduction, neurotransmission, and cellular homeostasis. Research has shown that (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone can selectively bind to specific GPCRs, thereby modulating their activity and downstream signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2022 reported that (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone exhibited potent agonist activity at the serotonin 5-HT₇ receptor. This receptor is involved in regulating circadian rhythms, sleep-wake cycles, and mood disorders. The compound's ability to activate 5-HT₇ receptors suggests potential therapeutic applications in treating conditions such as insomnia and depression.

In addition to its GPCR modulating properties, (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone has also shown promise as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in epigenetic regulation by removing acetyl groups from histone proteins, leading to chromatin condensation and gene silencing. Inhibition of HDACs can lead to chromatin relaxation and increased gene expression, which has been explored as a strategy for cancer therapy.

A study published in the Journal of Biological Chemistry in 2021 demonstrated that (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-yl-methanone effectively inhibited HDAC activity in vitro and reduced the proliferation of cancer cells. The compound's selective inhibition of HDACs suggests it may have fewer side effects compared to non-selective HDAC inhibitors currently used in clinical settings.

The pharmacokinetic properties of (5-Bromo-2-methoxy-pyridin-3-yl)-pyrrolidin-1-y-lmethanone

In conclusion, (5-Bromo-2-methoxy-pyridin--3-y-l)pyrrolidin--1-y-lmethanone (CAS No. 1707583--16--1) is a versatile compound with a range of biological activities that make it an attractive candidate for further research and development. Its potential as a GPCR modulator and HDAC inhibitor highlights its therapeutic potential in treating various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound, paving the way for future advancements in medicinal chemistry and pharmaceutical science.